Cas no 331943-04-5 (N-De(4-sulfonamidophenyl)-N’-(4-sulfonamidophenyl) Celecoxib)

N-De(4-sulfonamidophenyl)-N’-(4-sulfonamidophenyl) Celecoxib structure

331943-04-5 structure

Product Name:N-De(4-sulfonamidophenyl)-N’-(4-sulfonamidophenyl) Celecoxib

CAS No:331943-04-5

MF:C₁₇H₁₄F₃N₃O₂S

MW:381.372172832489

CID:836194

PubChem ID:9951856

Update Time:2025-04-19

N-De(4-sulfonamidophenyl)-N’-(4-sulfonamidophenyl) Celecoxib Chemical and Physical Properties

Names and Identifiers

- Isocelecoxib
- N-De(4-sulfonamidophenyl)-N’-(4-sulfonamidophenyl) Celecoxib
- Celecoxib Related Compound B
- N-De(4-sulfonamidophenyl)-N'-(4-sulfonamidophenyl) Celecoxib
- N-De(4-sulfonamidophenyl)-N\'-(4-sulfonamidophenyl) Celecoxib
- 4-[3-(4-Methylphenyl)-5-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide
- 4-[3-(4-methylphenyl)-5-(trifluoromethyl)pyrazol-1-yl]benzenesulfonamide
- Celecoxib impurity B
- BCP34326
- CELECOXIB IMPURITY B [EP IMPURITY]
- DTXSID10433269
- NR89ESB5UB
- N-De(4-sulfonamidophenyl)-N'-[4-sulfonamido(phenyl-d4)]Celecoxib
- DS-015772
- Celecoxib regio Isomer;Celecoxib Impurity B
- Benzenesulfonamide, 4-[3-(4-methylphenyl)-5-(trifluoromethyl)-1H-pyrazol-1-yl]-; Celecoxib Imp. B (EP); Celecoxib RC B (USP); Celecoxib Related Compound B; Celecoxib Impurity B
- 4-(3-(4-Methylphenyl)-5-(trifluoromethyl)-1H-pyrazol-1-yl)benzenesulfonamide
- LGIMTMFJBCXYRP-UHFFFAOYSA-N
- Celecoxib EP Impurity B
- SCHEMBL13236931
- 4-(3-(p-Tolyl)-5-(trifluoromethyl)-1H-pyrazol-1-yl)benzenesulfonamide
- UNII-NR89ESB5UB
- 331943-04-5
- AGN-PC-0MW7W5
- Benzenesulfonamide, 4-(3-(4-methylphenyl)-5-(trifluoromethyl)-1H-pyrazol-1-yl)-
- 4-[3-(4-METHYLPHENYL)-5- (TRIFLUOROMETHYL)- 1H-PYRAZOL-1-YL] BENZENESULFONAMIDE
- Inchi： 1S/C17H14F3N3O2S/c1-11-2-4-12(5-3-11)15-10-16(17(18,19)20)23(22-15)13-6-8-14(9-7-13)26(21,24)25/h2-10H,1H3,(H2,21,24,25)
- InChI Key： LGIMTMFJBCXYRP-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=CC=1)N1C(C(F)(F)F)=CC(C2C=CC(C)=CC=2)=N1)(N)(=O)=O

Computed Properties

Exact Mass: 381.07600
Monoisotopic Mass: 381.07588236g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 26
Rotatable Bond Count: 3
Complexity: 577
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 86.4Å²

Experimental Properties

PSA: 86.36000
LogP: 5.29500

N-De(4-sulfonamidophenyl)-N’-(4-sulfonamidophenyl) Celecoxib Security Information

Hazardous Material transportation number：NONH for all modes of transport

N-De(4-sulfonamidophenyl)-N’-(4-sulfonamidophenyl) Celecoxib Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	Y0001447	N-De(4-sulfonamidophenyl)-N’-(4-sulfonamidophenyl) Celecoxib	331943-04-5	European Pharmacopoeia (EP) Reference Standard		￥2654.27	2022-02-23
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	1098526-10MG	Celecoxib Related Compound B	331943-04-5		10mg	¥10443.6	2024-12-26
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	1098526-10MG		331943-04-5		10MG	￥14114.48	2023-01-05
TRC	D297915-10mg	N-De(4-sulfonamidophenyl)-N’-(4-sulfonamidophenyl) Celecoxib	331943-04-5		10mg	$ 155.00	2023-09-08
TRC	D297915-20mg	N-De(4-sulfonamidophenyl)-N’-(4-sulfonamidophenyl) Celecoxib	331943-04-5		20mg	$244.00	2023-05-18
TRC	D297915-50mg	N-De(4-sulfonamidophenyl)-N’-(4-sulfonamidophenyl) Celecoxib	331943-04-5		50mg	$ 351.00	2023-09-08
TRC	D297915-100mg	N-De(4-sulfonamidophenyl)-N’-(4-sulfonamidophenyl) Celecoxib	331943-04-5		100mg	$ 577.00	2023-09-08
TRC	D297915-250mg	N-De(4-sulfonamidophenyl)-N’-(4-sulfonamidophenyl) Celecoxib	331943-04-5		250mg	$1007.00	2023-05-18
TRC	D297915-500mg	N-De(4-sulfonamidophenyl)-N’-(4-sulfonamidophenyl) Celecoxib	331943-04-5		500mg	$1476.00	2023-05-18
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	Y0001447		331943-04-5			￥1556.7	2023-01-13

N-De(4-sulfonamidophenyl)-N’-(4-sulfonamidophenyl) Celecoxib Production Method

N-De(4-sulfonamidophenyl)-N’-(4-sulfonamidophenyl) Celecoxib Related Literature

1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
2. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
3. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
4. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
5. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798

Related Categories

331943-04-5 (N-De(4-sulfonamidophenyl)-N’-(4-sulfonamidophenyl) Celecoxib) Related Products

Recommended suppliers

上海帛亦医药科技有限公司

Gold Member

Audited Supplier

CN Supplier

Reagent

SHOCHEM(SHANGHAI) CO.,lTD

Gold Member

Audited Supplier

CN Supplier

Bulk

Henan Dongyan Pharmaceutical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Hebei Liye chemical Co.,Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Essenoi Fine Chemical Co., Limited

Gold Member

Audited Supplier

CN Supplier

Reagent